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Compound of Interest

Compound Name: DBCO-Sulfo-Link-Biotin

Cat. No.: B606972 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the water solubility of DBCO-Sulfo-
Link-Biotin, a critical reagent in bioconjugation and drug development. Understanding its

solubility characteristics is paramount for the successful design and execution of experiments

involving copper-free click chemistry. This document outlines quantitative solubility data,

detailed experimental protocols for its dissolution, and a typical experimental workflow.

Core Concepts
DBCO-Sulfo-Link-Biotin is a bifunctional molecule designed for the efficient labeling of azide-

modified biomolecules. Its structure incorporates three key moieties:

Dibenzocyclooctyne (DBCO): A strained alkyne that reacts specifically with azides via Strain-

Promoted Alkyne-Azide Cycloaddition (SPAAC), a type of copper-free click chemistry.

Biotin: A high-affinity ligand for streptavidin, enabling robust detection, purification, and

immobilization of labeled molecules.

Sulfo Group (Sulfonate): A negatively charged group that significantly enhances the water

solubility of the molecule, making it ideal for reactions in aqueous biological buffers.[1][2]

This group also renders the reagent membrane-impermeable, allowing for the specific

labeling of cell surface proteins.[1][3]
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The hydrophilic nature of the sulfo group is a key feature that distinguishes it from non-

sulfonated analogs like DBCO-Biotin, which exhibit lower water solubility.[1]

Quantitative Solubility Data
The water solubility of DBCO-Sulfo-Link-Biotin is a key parameter for its application in

biological systems. The presence of the sulfonate group allows for its direct use in aqueous

buffers without the need for significant amounts of organic co-solvents.

Solvent/Buffer Reported Solubility Molar Concentration Notes

Phosphate-Buffered

Saline (PBS)
> 5 mM > 3.27 mg/mL

This is the most

relevant value for

biological applications.

Water Soluble Not specified

Generally described

as "aqueous soluble"

or "water soluble".[3]

Dimethyl Sulfoxide

(DMSO)
10 mM[4] - 50 mg/mL 6.54 mM - 76.48 mM

Soluble at high

concentrations. Often

used to prepare

concentrated stock

solutions.

Dimethylformamide

(DMF)
Soluble Not specified

Another common

organic solvent for

creating stock

solutions.

Mixed Solvent (for in

vivo use)
≥ 1.25 mg/mL[1] 1.91 mM

In a solution of 10%

DMSO, 40% PEG300,

5% Tween-80, and

45% Saline.

Saturation was not

reached.[1]

Molecular Weight of DBCO-Sulfo-Link-Biotin is approximately 653.77 g/mol .
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Experimental Protocols
Preparation of an Aqueous Stock Solution
This protocol describes the preparation of a 10 mM stock solution of DBCO-Sulfo-Link-Biotin
in Phosphate-Buffered Saline (PBS), pH 7.4.

Materials:

DBCO-Sulfo-Link-Biotin

Phosphate-Buffered Saline (PBS), pH 7.4

Vortex mixer

Microcentrifuge

Procedure:

Equilibrate Reagent: Allow the vial of DBCO-Sulfo-Link-Biotin to come to room temperature

before opening to prevent moisture condensation.

Weigh Reagent: Weigh out the desired amount of DBCO-Sulfo-Link-Biotin in a suitable

microcentrifuge tube. For example, for 1 mL of a 10 mM solution, weigh out 6.54 mg.

Add Buffer: Add the calculated volume of PBS (pH 7.4) to the microcentrifuge tube.

Dissolve: Vortex the solution for 1-2 minutes to facilitate dissolution. If necessary, gentle

warming to 37°C can be applied.

Clarify: Briefly centrifuge the tube to pellet any undissolved particulates.

Use Immediately: It is recommended to use the freshly prepared aqueous solution

immediately. For short-term storage, keep on ice and protected from light. For longer-term

storage, it is advisable to prepare stock solutions in anhydrous DMSO, which are stable for

up to 3 months when stored at -20°C.

Note: Avoid using buffers that contain primary amines, such as Tris, as they can compete with

the intended labeling reaction if the DBCO reagent also contains an amine-reactive group
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(which DBCO-Sulfo-Link-Biotin does not, but is a good general practice).

Experimental Workflow and Visualizations
DBCO-Sulfo-Link-Biotin is a cornerstone reagent for the biotinylation of azide-modified

biomolecules via copper-free click chemistry. The general workflow is applicable to a wide

range of targets, including proteins, glycoproteins, and nucleic acids.

General Workflow for Biotinylation using DBCO-Sulfo-
Link-Biotin
The following diagram illustrates the typical experimental steps for labeling and detecting an

azide-modified protein.
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Step 1: Azide Introduction

Step 2: Copper-Free Click Chemistry

Step 3: Downstream Application

Target Protein

Metabolic Labeling with Azido Sugar
or Azido Amino Acid

Incubate

Azide-Modified Protein

Add DBCO-Sulfo-Link-Biotin

React

Biotinylated Protein

Streptavidin-Coated Beads Streptavidin-Fluorophore Conjugate

Affinity Purification Fluorescent Detection
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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